1,1'-Biphenyl, 3,4-difluoro-4'-propyl-

• IUPAC Name: 1,2-difluoro-4-(4-propylphenyl)benzene
• InChI: InChI=1S/C15H14F2/c1-2-3-11-4-6-12(7-5-11)13-8-9-14(16)15(17)10-13/h4-10H,2-3H2,1H3
• InChI Key: YFWIAHIWUXKPNB-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)C2=CC(=C(C=C2)F)F
• Molecular Formula: C15H14F2
• DSSTOX Substance ID: DTXSID50628738
• Molecular Weight: 232.27 g/mol
• CAS RN: 118164-49-1

Description

1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is a chemical compound that belongs to the group of biphenyl derivatives. It is a fluorinated organic compound that has shown promising results in scientific research applications. This compound has gained attention due to its unique properties and potential use in various fields.

Mechanism of Action

The mechanism of action of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is still under investigation. However, it has been suggested that the compound may interact with metal ions through a chelation mechanism, leading to the formation of a fluorescent complex. In terms of its anti-tumor activity, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis or cell cycle arrest.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl-. However, studies have shown that the compound is non-toxic and has low cytotoxicity towards normal cells. Additionally, it has been reported to have good solubility in organic solvents, making it suitable for use in various applications.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is its high selectivity towards metal ions, making it a potential candidate for use in metal ion detection assays. Additionally, its low cytotoxicity towards normal cells makes it a promising compound for anti-tumor studies. However, one of the limitations of this compound is its limited water solubility, which may affect its use in certain applications.

Future Directions

There are several future directions for the study of 1,1'-Biphenyl, 3,4-difluoro-4'-propyl-. One of the main areas of interest is the development of new fluorescent probes based on this compound for the detection of metal ions. Additionally, further studies are needed to investigate the anti-tumor activity of this compound and its potential use in cancer therapy. Furthermore, its potential use in organic electronics and liquid crystal materials should also be explored.
Conclusion:
In conclusion, 1,1'-Biphenyl, 3,4-difluoro-4'-propyl- is a promising compound that has shown potential in various scientific research applications. Its unique properties, including high selectivity towards metal ions and low cytotoxicity towards normal cells, make it a promising candidate for further study. Further research is needed to fully understand the mechanism of action of this compound and its potential use in various fields.

Scientific Research Applications

1,1'-Biphenyl, 3,4-difluoro-4'-propyl- has shown potential in various scientific research applications. One of the main areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper, zinc, and iron. This compound has also been studied for its anti-tumor activity, where it has shown promising results in inhibiting the growth of cancer cells. Additionally, it has been studied for its potential use in organic electronics and as a liquid crystal material.